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Compound of Interest

Compound Name: Kamebakaurin

Cat. No.: B10819498

For Researchers, Scientists, and Drug Development Professionals

Introduction

Kamebakaurin is a naturally occurring diterpenoid compound that has garnered significant
interest in the scientific community for its potent anti-inflammatory and anti-cancer properties.
Isolated from plants of the Isodon genus, which have a history of use in traditional medicine,
Kamebakaurin's unique chemical structure and biological activity make it a promising
candidate for further investigation and drug development. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of Kamebakaurin, with a focus on its mechanism of action and relevant experimental
protocols.

Chemical Structure and Physicochemical Properties

Kamebakaurin, a kaurane diterpene, possesses a complex tetracyclic ring structure. Its
systematic IUPAC name is (1R,2R,4R,8S,9R,10S,13S,16R)-2,8,16-trihydroxy-9-
(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.0%,°.0%,°|hexadecan-15-one.

Below is a table summarizing the key chemical and physical properties of Kamebakaurin.
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Property Value Reference
Molecular Formula C20H3005 [1]
Molecular Weight 350.4 g/mol [1]

CAS Number 73981-34-7

Appearance White crystalline solid

Melting Point 234-236 °C

Soluble in methanol, ethanol,
Solubility DMSO; sparingly soluble in [21[31[4]

water

Biological Activities and Mechanism of Action

Kamebakaurin exhibits a range of biological activities, with its anti-inflammatory and anti-
cancer effects being the most extensively studied. The primary mechanism underlying these
activities is the inhibition of the Nuclear Factor-kappa B (NF-kB) signaling pathway.

Anti-inflammatory Activity

Kamebakaurin has demonstrated significant anti-inflammatory effects in various in vitro and in
vivo models. It has been shown to suppress the production of pro-inflammatory mediators such
as nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), and interleukin-6 (IL-6) in
lipopolysaccharide (LPS)-stimulated macrophage cell lines like RAW 264.7.

Anti-cancer Activity

The anti-cancer properties of Kamebakaurin have been observed in several cancer cell lines.
While specific IC50 values are cell-line dependent and require further comprehensive studies,
preliminary research indicates its potential to inhibit cancer cell proliferation and induce
apoptosis. The cytotoxic effects of Kamebakaurin are linked to its ability to modulate key
signaling pathways involved in cancer progression.

Mechanism of Action: Inhibition of NF-kB Pathway
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The NF-kB family of transcription factors plays a crucial role in regulating the expression of
genes involved in inflammation, cell survival, and proliferation. In normal cells, NF-kB is
sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation by various
signals, IkB is degraded, allowing NF-kB to translocate to the nucleus and activate gene
transcription.

Kamebakaurin exerts its inhibitory effect on the NF-kB pathway through a direct interaction
with the p50 subunit of NF-kB. This interaction prevents the DNA binding of NF-kB, thereby
blocking the transcription of its target genes.
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Seed cells in 96-well plate

Incubate for 24h

Treat with Kamebakaurin
(various concentrations)

!

Incubate for 24/48/72h

Add MTT solution

Incubate for 4h

Remove medium, add DMSO

Measure absorbance at 490 nm

Calculate cell viability and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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